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Compound of Interest

Compound Name: Pigment Red 264

Cat. No.: B1384101 Get Quote

A detailed examination of two high-performance diketopyrrolo-pyrrole (DPP) pigments,

Pigment Red 264 and Pigment Red 254, reveals distinct characteristics that make them

suitable for different applications within the coatings, plastics, and ink industries. While both

belong to the same chemical class and offer exceptional durability, their coloristic and physical

properties show notable differences.

Pigment Red 254, the first commercially available DPP pigment, presents a neutral to mid-

shade red.[1][2] In contrast, Pigment Red 264 is characterized by its bluish-red shade and

higher transparency.[3][4] This difference in hue is a primary factor in their selection for specific

color formulations.

Both pigments are renowned for their excellent lightfastness, weather resistance, and thermal

stability, making them ideal for demanding applications such as automotive coatings and

durable plastics.[4][5][6] However, subtle variations in these properties can influence their

performance in specific formulations.

Physicochemical Properties
A summary of the key physicochemical properties of Pigment Red 264 and Pigment Red 254

is presented below.
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Property Pigment Red 264 Pigment Red 254

CI Name Pigment Red 264 Pigment Red 254

CI Number 561300[7] 56110[8]

CAS Number 88949-33-1[7] 84632-65-5[8]

Chemical Class Diketo-pyrrolo-pyrrole (DPP)[7]
Diketo-pyrrolo-pyrrole (DPP)[5]

[8]

Hue Bluish Red[7][3] Neutral, Bright Red[5][8]

Molecular Formula C30H20N2O2[9] C18H10Cl2N2O2[2]

Performance Characteristics
The performance of these pigments in various applications is dictated by their fastness

properties.

Performance Attribute Pigment Red 264 Pigment Red 254

Lightfastness Excellent[4][6] 8 (Excellent)[5][8]

Heat Resistance
Excellent, though can be

reduced with TiO2[7][3]
Up to 300°C[5][8][10]

Migration Resistance 5 (Excellent) in soft PVC[7][3] 5 (Excellent)[5]

Solvent Resistance Excellent[6] Excellent[5][8]

Acid/Alkali Resistance Not specified 5 (Excellent)[5][8]

Experimental Protocols
Standardized testing methods are employed to evaluate the performance characteristics of

these pigments.

Lightfastness Testing: Lightfastness is typically assessed using the Blue Wool Scale, where a

rating of 8 signifies the highest level of lightfastness.[2] This involves exposing pigmented

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.additivesforpolymer.com/wp-content/uploads/2019/10/pigment-red-264-tds-baoxu-chemical.pdf
https://www.ispigment.com/ci-56110-high-color-strength-weather-fastness-pr254-pigment-red-254_p768.html
https://www.additivesforpolymer.com/wp-content/uploads/2019/10/pigment-red-264-tds-baoxu-chemical.pdf
https://www.ispigment.com/ci-56110-high-color-strength-weather-fastness-pr254-pigment-red-254_p768.html
https://www.additivesforpolymer.com/wp-content/uploads/2019/10/pigment-red-264-tds-baoxu-chemical.pdf
https://www.ispigment.com/pigment-red-254-no-migration-dpp-neutral-brilliant-red-254_p767.html
https://www.ispigment.com/ci-56110-high-color-strength-weather-fastness-pr254-pigment-red-254_p768.html
https://www.additivesforpolymer.com/wp-content/uploads/2019/10/pigment-red-264-tds-baoxu-chemical.pdf
https://www.ccchemical.com/product/pigment-red-264/
https://www.ispigment.com/pigment-red-254-no-migration-dpp-neutral-brilliant-red-254_p767.html
https://www.ispigment.com/ci-56110-high-color-strength-weather-fastness-pr254-pigment-red-254_p768.html
https://pubchem.ncbi.nlm.nih.gov/compound/135401970
https://www.precisechem.com/pigment-red-254-3-product/
https://www.benchchem.com/product/b1384101
https://www.specialchem.com/coatings/product/euchem-pigment-red-264
https://www.ispigment.com/pigment-red-254-no-migration-dpp-neutral-brilliant-red-254_p767.html
https://www.ispigment.com/ci-56110-high-color-strength-weather-fastness-pr254-pigment-red-254_p768.html
https://www.additivesforpolymer.com/wp-content/uploads/2019/10/pigment-red-264-tds-baoxu-chemical.pdf
https://www.ccchemical.com/product/pigment-red-264/
https://www.ispigment.com/pigment-red-254-no-migration-dpp-neutral-brilliant-red-254_p767.html
https://www.ispigment.com/ci-56110-high-color-strength-weather-fastness-pr254-pigment-red-254_p768.html
https://vichem.vn/en/product/pigment-red-254-p-r-254/
https://www.additivesforpolymer.com/wp-content/uploads/2019/10/pigment-red-264-tds-baoxu-chemical.pdf
https://www.ccchemical.com/product/pigment-red-264/
https://www.ispigment.com/pigment-red-254-no-migration-dpp-neutral-brilliant-red-254_p767.html
https://www.specialchem.com/coatings/product/euchem-pigment-red-264
https://www.ispigment.com/pigment-red-254-no-migration-dpp-neutral-brilliant-red-254_p767.html
https://www.ispigment.com/ci-56110-high-color-strength-weather-fastness-pr254-pigment-red-254_p768.html
https://www.ispigment.com/pigment-red-254-no-migration-dpp-neutral-brilliant-red-254_p767.html
https://www.ispigment.com/ci-56110-high-color-strength-weather-fastness-pr254-pigment-red-254_p768.html
https://www.precisechem.com/pigment-red-254-3-product/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


samples to a controlled light source, such as a xenon arc lamp, that simulates natural sunlight.

The degree of color change is then compared to a set of blue wool standards.

Heat Stability Testing: The heat stability of a pigment is determined by incorporating it into a

polymer, such as high-density polyethylene (HDPE), and then subjecting the colored polymer

to progressively higher temperatures for a specified duration, often 5 minutes.[5][8] The

temperature at which a significant color change occurs is noted as the heat stability limit.

Migration Resistance Testing: Migration resistance is a critical property in plasticized PVC

applications. This is evaluated by placing a colored PVC sample in contact with an uncolored

PVC sample under pressure and heat. The degree to which the pigment transfers to the

uncolored sample is then assessed visually and rated on a scale of 1 to 5, with 5 indicating no

migration.[7][3]

Applications
The distinct properties of Pigment Red 264 and Pigment Red 254 lead to their use in a variety

of applications.

Pigment Red 264 is recommended for:

High-end coatings, including automotive primers.[3][6]

Plastics such as PVC, polyolefins, and engineering plastics where its bluish shade and

transparency are desired.[7][3][11]

High-quality industrial paints.[12]

Packing inks.[12]

Pigment Red 254 is widely used in:

Automotive paints, where its bright, neutral red and excellent weather fastness are highly

valued.[5][8][13]

A broad range of plastics, including PVC, PS, ABS, and polyolefins, due to its high heat

stability.[1][5]
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High-grade printing inks, benefiting from its high tinting strength and good dispersibility.[5][8]

Textile printing.[8][10]
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Caption: Comparative overview of Pigment Red 264 and Pigment Red 254 properties and

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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